3-{1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-1-OXOBUTAN-2-YL}-1,2,3,4-TETRAHYDROQUINAZOLINE-2,4-DIONE

• IUPAC Name: 3-[1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C22H23ClN4O3/c1-2-19(27-20(28)17-8-3-4-9-18(17)24-22(27)30)21(29)26-12-10-25(11-13-26)16-7-5-6-15(23)14-16/h3-9,14,19H,2,10-13H2,1H3,(H,24,30)
• InChI Key: BCGDBAMRJVSOMS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl)N3C(=O)C4=CC=CC=C4NC3=O
• Molecular Formula: C22H23ClN4O3
• Molecular Weight: 426.9 g/mol

Description

3-{1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-1-OXOBUTAN-2-YL}-1,2,3,4-TETRAHYDROQUINAZOLINE-2,4-DIONE is a structurally complex organic compound featuring a tetrahydroquinazoline-2,4-dione core linked to a 3-chlorophenyl-substituted piperazine moiety via a ketone-containing butan-2-yl chain. This hybrid structure combines pharmacologically relevant motifs:

• Tetrahydroquinazoline-dione: Known for its role in enzyme inhibition and receptor modulation due to its planar, heterocyclic nature .
• Piperazine ring: A common scaffold in medicinal chemistry, often associated with CNS activity and receptor binding .
• 3-Chlorophenyl group: Enhances lipophilicity and influences target affinity through halogen bonding .

The compound’s synthesis likely involves multi-step reactions, including condensation and cyclization, with structural confirmation via techniques like NMR and X-ray crystallography .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione typically involves multi-step organic reactions. The quinazoline-dione structure is then formed through cyclization reactions involving suitable precursors .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, controlled temperature and pressure conditions, and the use of catalysts to enhance reaction rates .

Chemical Reactions Analysis

Types of Reactions

3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and alcohols. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and catalysts to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline oxides, while reduction can produce quinazoline alcohols .

Scientific Research Applications

3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential as a bioactive compound with applications in drug discovery and development.

Medicine: Explored for its potential therapeutic effects, including its role as a serotonergic antagonist.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione involves its interaction with specific molecular targets and pathways. It acts as a serotonergic antagonist, binding to serotonin receptors and blocking their activation. This can modulate neurotransmitter levels and influence various physiological processes . The compound may also interact with other receptors and enzymes, contributing to its diverse biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional uniqueness of 3-{1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-1-OXOBUTAN-2-YL}-1,2,3,4-TETRAHYDROQUINAZOLINE-2,4-DIONE becomes evident when compared to analogs (Table 1).

Table 1: Structural and Functional Comparison of Related Compounds

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Tetrahydroquinazoline-2,4-dione	3-Chlorophenylpiperazine, ketone chain	Hypothesized kinase/GPCR modulation
1-[(2-Chloro-4-fluorophenyl)methyl]-3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione	Tetrahydroquinazoline-2,4-dione	Halogenated phenyl, dimethoxy groups	Enhanced receptor affinity due to halogen and methoxy groups
1-(3-Chlorophenyl)-4-{[4-(3-methylbutanoyl)piperazin-1-yl]carbonyl}pyrrolidin-2-one	Pyrrolidin-2-one	3-Chlorophenylpiperazine, methylbutanoyl	Distinct reactivity from pyrrolidinone moiety
Ethyl 6-{[4-(3-chlorophenyl)piperazin-1-yl]methyl}-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	Tetrahydropyrimidine	3-Chlorophenylpiperazine, methoxyphenyl	Potential dihydrofolate reductase inhibition
1-(3-chlorobenzenesulfonyl)-4-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine	Triazolopyridazine	Chlorobenzenesulfonyl, cyclopropyl	Kinase inhibition (e.g., JAK/STAT pathways)

Key Research Findings and Uniqueness

Structural Uniqueness: The combination of tetrahydroquinazoline-dione with a 3-chlorophenylpiperazine chain distinguishes it from analogs like pyrrolidinone or triazolopyridazine derivatives, which lack the fused quinazoline system .

Biological Implications: The 3-chlorophenyl group may enhance blood-brain barrier penetration compared to non-halogenated analogs, suggesting CNS applications . The tetrahydroquinazoline-dione core is associated with inhibitory activity against enzymes like phosphodiesterases or proteases, a feature absent in simpler piperazine derivatives .

Synthetic Challenges :

• Multi-step synthesis requires precise control to avoid impurities such as 1-(3-chlorophenyl)piperazine or 3-[4-(3-chlorophenyl)piperazin-1-yl]propan-1-ol, which are common by-products in related compounds .

Piperazine-containing analogs often exhibit improved solubility and bioavailability over non-cyclic amine derivatives .